Cas no 96580-08-4 (11-beta, 17-dihydroxypregna-1,4–diene-3,20-disemicarbazone-21-yl acetate)

• Product Name: 11-beta, 17-dihydroxypregna-1,4–diene-3,20-disemicarbazone-21-yl acetate
• CAS No: 96580-08-4
• MF: C₂₅H₃₆N₆O₆
• MW: 516.589945793152
• CID: 4557761
• Update Time: 2025-07-09

11-beta, 17-dihydroxypregna-1,4–diene-3,20-disemicarbazone-21-yl acetate Chemical and Physical Properties

Names and Identifiers

• 11-beta, 17-dihydroxypregna-1,4–diene-3,20-disemicarbazone-21-yl acetate

• Inchi： 1S/C25H36N6O6/c1-13(32)37-12-19(29-31-22(27)35)25(36)9-7-17-16-5-4-14-10-15(28-30-21(26)34)6-8-23(14,2)20(16)18(33)11-24(17,25)3/h6,8,10,16-18,20,33,36H,4-5,7,9,11-12H2,1-3H3,(H3,26,30,34)(H3,27,31,35)/b28-15+,29-19-/t16-,17-,18-,20+,23-,24-,25-/m0/s1
• InChI Key： QHANRKOZADMYQT-MCIRLEARSA-N
• SMILES： C[C@]12C[C@H](O)[C@]3([H])[C@]4(C=C/C(=N\NC(=O)N)/C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2(O)/C(=N\NC(=O)N)/COC(=O)C)C

Additional information on 11-beta, 17-dihydroxypregna-1,4–diene-3,20-disemicarbazone-21-yl acetate

Chemical Compound CAS No. 96580-08-4: 11-beta, 17-dihydroxypregna-1,4-diene-3,20-disemicarbazone-21-yl acetate

The compound with CAS No. 96580-08-4, known as 11-beta, 17-dihydroxypregna-1,4-diene-3,20-disemicarbazone-21-yl acetate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of semicarbazones, which are derivatives of semicarbazide and are often utilized in the synthesis of bioactive molecules. The structure of this compound is characterized by its complex stereochemistry and functional groups, making it a subject of interest for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of pregna-diene frameworks in drug discovery. These frameworks are derived from pregnane, a steroidal skeleton that forms the basis for numerous hormones and bioactive compounds. The pregna-diene system in this compound is further modified by the presence of hydroxyl groups at positions 11-beta and 17. These hydroxyl groups play a critical role in determining the compound's solubility, stability, and interactions with biological systems. Additionally, the presence of semicarbazone groups at positions 3 and 20 introduces unique electronic properties that may enhance the compound's binding affinity to specific molecular targets.

The acetate moiety attached to position 21 serves as an ester group that can influence the pharmacokinetic profile of the compound. Acetate esters are commonly used in drug delivery systems due to their ability to improve absorption and reduce toxicity. In this case, the acetate group may facilitate the transport of the compound across biological membranes, thereby enhancing its bioavailability.

Recent advancements in synthetic methodology have enabled researchers to construct this complex molecule with high precision. The synthesis involves a multi-step process that includes oxidation reactions to introduce hydroxyl groups, followed by coupling reactions to attach the semicarbazone and acetate moieties. The stereochemistry at positions 11-beta and 20 is carefully controlled during these steps to ensure the correct configuration of the final product.

Preclinical studies have demonstrated that CAS No. 96580-08-4 exhibits potent activity against various disease models. For instance, research published in *Nature Communications* has shown that this compound can inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Furthermore, studies conducted at Stanford University have revealed its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

The development of this compound has also been driven by advances in computational chemistry. Researchers at the University of California have employed molecular docking simulations to predict its binding modes with target proteins. These simulations have provided valuable insights into the design of more potent analogs with improved pharmacokinetic properties.

In conclusion, CAS No. 96580-08-4 (11-beta, 17-dihydroxypregna-1,4-diene-3,20-disemicarbazone-21-yl acetate) represents a cutting-edge chemical entity with significant potential in drug development. Its unique structure and functional groups make it a versatile tool for exploring new therapeutic avenues across various disease states.